N-{4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]benzyl}acetamide

• Molecular Formula: C18H16N6O
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-[[4-[4-(1H-indazol-3-yl)triazol-1-yl]phenyl]methyl]acetamide
• InChI: InChI=1S/C18H16N6O/c1-12(25)19-10-13-6-8-14(9-7-13)24-11-17(21-23-24)18-15-4-2-3-5-16(15)20-22-18/h2-9,11H,10H2,1H3,(H,19,25)(H,20,22)
• InChI Key: MOQDRKQXODKNHW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(C=C1)N2C=C(N=N2)C3=NNC4=CC=CC=C43

Description

N-{4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]benzyl}acetamide is a useful research compound. Its molecular formula is C18H16N6O and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-{4-[4-(1H-indazol-3-yl)-1H-1,2,3-triazol-1-yl]phenyl}methanamine (190 mg; 0.58 mmol; 1.0 eq.) and TEA (242 μl; 1.74 mmol; 3.0 eq.) in DMF (3.8 mL) was added acetyl chloride (46 μl; 0.70 mmol; 1.2 eq.) and the reaction mixture was stirred overnight at RT. Reaction mixture was diluted with DCM and washed with water and brine. The organic phase was dried over magnesium sulfate, filtered and concentrated. Purification by preparative HPLC afforded the title compound as a white solid. 1H NMR (300 Mz, DMSO) δ: 13.36 (brs, 1H), 8.29 (s, 1H), 8.47 (t, J=5.9 Hz, 1H), 8.36 (dt, J=8.0 Hz, J=1.0 Hz, 1H), 8.01 (d, J=8.6 Hz, 2H), 7.60 (dt, J=8.4 Hz, J=1.0 Hz, 1H), 7.49 (d, J=8.6 Hz, 2H), 7.47-7.41 (m, 1H), 7.28-7.23 (m, 1H), 4.34 (d, J=5.9 Hz, 2H), 1.90 (s, 3H). HPLC (Condition A): Rt 2.81 min (purity 97.7%). MS (ESI+): 333.2, MS (ESI−): 331.2.